Cas no 581092-53-7 (1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo[e]indole;hexafluorophosphate)

1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo[e]indole;hexafluorophosphate Properties

Names and Identifiers

• 2-[3-[1,3-Dihydro-1,3-dimethyl-1-(phenylmethyl)-2H-benz[e]indol-2-ylidene]-1-propen-1-yl]-1,3-dimethyl-1-(phenylmethyl)-1H-benz[e]indolium
• IRG-022
• 1-BENZYL-2-[3-(1-BENZYL-1,3-DIMETHYL-1H-BENZO[E]INDOL-2(3H)-YLIDENE)-1-PROPEN-1-YL]-1,3-DIMETHYL-1H-BENZO[E]INDOL-3-IUM...
• 1H-​Benz[e]​indolium, 2-​[3-​[1,​3-​dihydro-​1,​3-​dimethyl-​1-​(phenylmethyl)​-​2H-​benz[e]​indol-​2-​ylidene]​-​1-​propen-​1-​yl]​-​1,​3-​dimethyl-​1-​(phenylmethyl)​-​, hexafluorophosphate(​1-​) (1
• DCY02
• 1-Benzyl-2-[3-(1-benzyl-1,3-dimethyl-1H-benzo[e]indol-2(3H)-ylidene)-1-propen-1-yl]-1,3-dimethyl-1H-benzo[e]indol-3-ium Hexafluorophosphate
• 1H-?Benz[e]?indolium, 2-?[3-?[1,?3-?dihydro-?1,?3-?dimethyl-?1-?(phenylmethyl)?-?2H-?benz[e]?indol-?2-?ylidene]?-?1-?propen-?1-?yl]?-?1,?3-?dimethyl-?1-?(phenylmethyl)?-?, hexafluorophosphate(?1-?)
• 2-[3-[1,3-Dihydro-1,3-dimethyl-1-(phenylmethyl)-2H-benz[e]indol-2-ylidene]-1-propenyl]-1,3-dimethyl-1-(phenylmethyl)-1H-benz[e]indolium hexafluorophosphate(1-)
• 1-Benzyl-2-[(E)-3-(1-benzyl-1,3-dimethylbenzo[e]indol-3-ium-2-yl)prop-2-enylidene]-1,3-dimethylbenzo
• MFCD26961168
• CS-0453867
• 581092-53-7
• 1-Benzyl-2-(3-(1-benzyl-1,3-dimethyl-1,3-dihydro-2H-benzo[e]indol-2-ylidene)prop-1-en-1-yl)-1,3-dimethyl-1H-benzo[e]indol-3-ium hexafluorophosphate(V)
• AKOS024438769
• 1-Benzyl-2-[3-(1-benzyl-1 pound not3-dimethyl-1H-benzo[e]indol-2(3H)-ylidene)-1-propen-1-yl]-1 pound not3-dimethyl-1H-benzo[e]indol-3-ium Hexafluorophosphate
• 2-[3-[1,3-Dihydro-1,3-dimethyl-1-(phenylmethyl)-2H-benz[e]indol-2-ylidene]-1-propen-1-yl]-1,3-dimethyl-1-(phenylmethyl)-1H-benz[e]indolium hexafluorophosphate(1-) (1
• 1-benzyl-2-[(1E)-3-[(2E)-1-benzyl-1,3-dimethyl-1H,2H,3H-benzo[e]indol-2-ylidene]prop-1-en-1-yl]-1,3-dimethyl-1H-benzo[e]indol-3-ium; hexafluoro-??-phosphanuide
• AS-75224
• +Expand

• MDL： MFCD18071595
• InChIKey： ZKQHYSZGBRQBRF-UHFFFAOYSA-N
• Inchi： 1S/C45H41N2.F6P/c1-44(30-32-16-7-5-8-17-32)40(46(3)38-28-26-34-20-11-13-22-36(34)42(38)44)24-15-25-41-45(2,31-33-18-9-6-10-19-33)43-37-23-14-12-21-35(37)27-29-39(43)47(41)4;1-7(2,3,4,5)6/h5-29H,30-31H2,1-4H3;/q+1;-1
• SMILES： [P-](F)(F)(F)(F)(F)F.[N+]1(C([H])([H])[H])C2C([H])=C([H])C3=C([H])C([H])=C([H])C([H])=C3C=2C(C([H])([H])[H])(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C=1/C(/[H])=C(\[H])/C([H])=C1C(C([H])([H])[H])(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C2C3=C([H])C([H])=C([H])C([H])=C3C([H])=C([H])C=2N1C([H])([H])[H]

Computed Properties

• Exact Mass: 754.29000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 6
• Monoisotopic Mass: 754.291
• Heavy Atom Count: 54
• Complexity: 1170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 6.2

Experimental Properties

• LogP: 0.00000
• PSA: 0.00000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available